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Compound of Interest

Compound Name: SAJM589

Cat. No.: B610665

Audience: Researchers, scientists, and drug development professionals.
Introduction:

sAJM589 is a small molecule inhibitor that potently disrupts the interaction between the
oncoproteins Myc and Max.[1][2][3][4][5][6] The Myc family of transcription factors are central
regulators of cell proliferation, growth, and apoptosis, and their dysregulation is a hallmark of
many human cancers.[2][4][7] sSAIM589 functions by inhibiting the heterodimerization of Myc
and Max, which is essential for their transcriptional activity.[2][4] This disruption leads to a
reduction in Myc protein levels, suppression of Myc target gene expression, and inhibition of
cell proliferation in Myc-dependent cancer cell lines.[2][6][8] The IC50 for the disruption of the
Myc-Max heterodimer is approximately 1.8 uM.[1][2][3][5][9]

This document provides a detailed protocol for the preparation, storage, and handling of
sAJM589 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

Quantitative Data Summary

For ease of reference, the key quantitative properties of sSAJM589 are summarized in the table
below.
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Property Value Citations
Molecular Weight 246.26 g/mol [31[5]

CAS Number 2089-82-9 [1][3][5][10]
Chemical Formula C16H10N20 [51[8]

ICso0 (Myc-Max) 1.8 uM [L1121[31[5119]

> 10 mM (approximately 2.46
Solubility in DMSO mg/mL); also reported as 5 [31[9]
mg/mL

-20°C for up to 3 years; 4°C for
Storage (Powder) up to 2 years [311519]

-80°C for up to 6 months;
Storage (in DMSO) -20°C for up to 1 month. Avoid [B151191[11]

repeated freeze-thaw cycles.

Experimental Protocols

Materials Required
e sAJM589 powder (CAS: 2089-82-9)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO, cell culture grade)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Protocol for Preparing a 10 mM sAJM589 Stock Solution
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This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for in vitro assays.

Step 1: Calculation

To prepare a 10 mM stock solution, the required mass of sSAJM589 needs to be calculated
based on the desired volume. The molecular weight of sSAJM589 is 246.26 g/mol .

e Formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular
Weight ( g/mol ) / 1000

o Example Calculation for 1 mL of 10 mM stock:
o Mass (mg) =10 mM x 1 mL x 246.26 g/mol / 1000
o Mass (mg) = 2.46 mg

Step 2: Weighing sAJM589

» Before opening, centrifuge the vial of sSAJM589 powder to ensure all the compound is at the
bottom.

o Carefully weigh out the calculated amount (e.g., 2.46 mg) of sAJM589 powder using an
analytical balance in a fume hood or on a contained weighing station.

Step 3: Dissolution
o Transfer the weighed sAJM589 powder into a sterile microcentrifuge tube or cryovial.

e Add the corresponding volume of anhydrous DMSO to the tube (e.g., 1 mL for 2.46 mg of
powder).

 Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved. Gentle warming in a water bath (37°C) for a few minutes can aid dissolution if
necessary. Visually inspect the solution to ensure no particulates are present.

Step 4: Aliquoting and Storage
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» To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 pL)
in sterile cryovials.[11]

» Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term
storage (up to 1 month).[3][5]

Preparation of Working Solutions for Cell-Based Assays

When preparing working solutions for cell culture experiments, it is crucial to minimize the final
DMSO concentration to avoid cellular toxicity. The final DMSO concentration should generally
be kept below 0.5%, and ideally below 0.1%.[11][12]

e Perform serial dilutions of the 10 mM DMSO stock solution in fresh, sterile cell culture
medium to achieve the desired final concentration of sAJM589.

e |tis best practice to make intermediate dilutions in DMSO before the final dilution into the
agueous medium to prevent precipitation of the compound.[12]

e Always include a vehicle control in your experiments, which consists of the same final
concentration of DMSO in the cell culture medium without the compound.[11]

Visualizations
Experimental Workflow Diagram

The following diagram illustrates the workflow for preparing the sAJM589 stock solution.
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Preparation

1. Calculate Mass
(e.g., 2.46 mg for 1 mL of 10 mM)

Required Mass

2. Weigh sAJM589 Powder

3. Add Anhydrous DMSO

Suspension

4. Vortex to Dissolve

|
10 mM Stock Solution
|

Storage & Use

5. Aliguot into Single-Use Tubes

6. Store at -80°C or -20°C

haw one aliquot

7. Prepare Working Solution
(Dilute in media)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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SAJM589 Stock Solution in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
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dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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